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Compound of Interest

Compound Name: CP-640186 hydrochloride

Cat. No.: B10774780 Get Quote

Application Notes and Protocols: CP-640186
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility and stock solution preparation of

CP-640186 hydrochloride in Dimethyl Sulfoxide (DMSO). CP-640186 is a potent, cell-

permeable, and orally active allosteric inhibitor of Acetyl-CoA Carboxylase (ACC), a key

enzyme in fatty acid metabolism.[1][2][3][4] It non-selectively inhibits both ACC1 and ACC2

isoforms with IC₅₀ values of 53 nM and 61 nM for rat liver ACC1 and rat skeletal muscle ACC2,

respectively.[2][3][5]

Physicochemical and Solubility Data
CP-640186 hydrochloride is a light orange solid.[4] Its solubility in various solvents is crucial

for the preparation of stock solutions for in vitro and in vivo experiments. It is important to use

fresh, high-quality DMSO, as absorbed moisture can significantly reduce the solubility of the

compound.[1][5]

Table 1: Solubility of CP-640186 Hydrochloride
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Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO 50 - 100 95.7 - 205.92

Ultrasonic treatment

may be needed. Use

of newly opened

DMSO is

recommended as it is

hygroscopic.[1][4]

Water Insoluble -

Data from multiple

suppliers indicates

insolubility or very low

solubility.[5]

Ethanol 97 - [5]

Molecular Weight of CP-640186 hydrochloride: 522.08 g/mol [2]

Stock Solution Preparation Protocol in DMSO
This protocol outlines the steps for preparing a high-concentration stock solution of CP-640186
hydrochloride in DMSO.

Materials:

CP-640186 hydrochloride powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)

Pipettes and sterile filter tips

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.medchemexpress.com/CP-640186.html
https://www.sigmaaldrich.com/HK/zh/product/mm/533978
https://www.selleckchem.com/products/cp-640186.html
https://www.selleckchem.com/products/cp-640186.html
https://www.benchchem.com/product/b10774780?utm_src=pdf-body
https://www.selleckchem.com/products/cp-640186-hydrochloride.html
https://www.benchchem.com/product/b10774780?utm_src=pdf-body
https://www.benchchem.com/product/b10774780?utm_src=pdf-body
https://www.benchchem.com/product/b10774780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10774780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Aseptic Technique: Perform all steps in a laminar flow hood or a designated clean area to

maintain sterility, especially for cell-based assays.

Weighing: Accurately weigh the desired amount of CP-640186 hydrochloride powder using

a calibrated analytical balance.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial containing

the powder to achieve the desired stock concentration (e.g., 10 mM, 20 mM, or higher,

based on solubility data).

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, briefly sonicate the solution in an ultrasonic water bath until the solution

is clear.[1] Avoid excessive heating.

Sterilization (Optional): If required for the experimental application, filter the stock solution

through a 0.22 µm syringe filter into a new sterile vial. This step is critical for cell culture

experiments.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots to minimize freeze-thaw

cycles.

Clearly label each aliquot with the compound name, concentration, date, and solvent.

Table 2: Example Volumes for Stock Solution Preparation
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Desired Concentration Mass of CP-640186 HCl Volume of DMSO

10 mM 1 mg 191.5 µL

10 mM 5 mg 957.7 µL

20 mM 1 mg 95.8 µL

20 mM 5 mg 478.9 µL

Storage and Stability
Proper storage of the stock solution is critical to maintain the integrity of the compound.

Table 3: Storage Recommendations for CP-640186 Hydrochloride Stock Solution in DMSO

Storage Temperature Shelf Life Recommendations

-20°C Up to 3 months
Recommended for short to

medium-term storage.[6]

-80°C Up to 6 months
Recommended for long-term

storage.[1]

Important Considerations:

Solutions are reported to be unstable; it is recommended to prepare fresh solutions or

purchase pre-packaged sizes.[2]

Always bring aliquots to room temperature before opening to prevent condensation, which

can affect the concentration.

Avoid repeated freeze-thaw cycles as this can lead to degradation of the compound.[1]

Mechanism of Action and Signaling Pathway
CP-640186 inhibits Acetyl-CoA Carboxylase (ACC), the rate-limiting enzyme in de novo fatty

acid synthesis.[7] ACC catalyzes the conversion of acetyl-CoA to malonyl-CoA. Malonyl-CoA is

a crucial building block for the synthesis of fatty acids and also acts as an allosteric inhibitor of
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Carnitine Palmitoyltransferase 1 (CPT1), which is essential for the transport of fatty acids into

the mitochondria for β-oxidation.[8]

By inhibiting ACC, CP-640186 reduces the levels of malonyl-CoA. This has a dual effect:

Inhibition of Fatty Acid Synthesis: The decrease in malonyl-CoA limits the synthesis of new

fatty acids.[8]

Stimulation of Fatty Acid Oxidation: The reduction in malonyl-CoA relieves the inhibition of

CPT1, leading to increased transport of fatty acids into the mitochondria and subsequent β-

oxidation.[8]

This mechanism makes ACC inhibitors like CP-640186 valuable tools for studying metabolic

diseases.
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Caption: CP-640186 inhibits ACC, reducing malonyl-CoA and thus fatty acid synthesis while

promoting fatty acid oxidation.

Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the logical flow for preparing a stock solution of CP-640186
hydrochloride.
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Caption: Workflow for preparing a sterile stock solution of CP-640186 hydrochloride in DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b10774780?utm_src=pdf-body-img
https://www.benchchem.com/product/b10774780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10774780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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